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Compound of Interest

Compound Name: Clozapine-d4

Cat. No.: B602451 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling potent compounds such as Clozapine-d4. This

deuterated analog of the atypical antipsychotic drug Clozapine requires stringent handling and

disposal procedures to mitigate potential health risks. This guide provides essential, immediate

safety and logistical information, including operational and disposal plans, to foster a safe and

compliant laboratory environment.

Health Hazard Information
Clozapine-d4 is classified as a hazardous substance. While specific toxicological data for the

deuterated form is limited, it should be handled with the same precautions as its non-

deuterated counterpart, Clozapine. Clozapine is toxic if swallowed and is suspected of causing

genetic defects and damaging fertility or the unborn child.

Quantitative Data Summary
The following tables summarize key quantitative data for Clozapine, which should be

considered indicative for Clozapine-d4.

Table 1: Toxicological Data for Clozapine
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Parameter Species Route Value

LD50 Rat Intravenous 41.6 mg/kg[1]

Therapeutic Plasma

Level
Human - 350 - 600 ng/mL[2]

Toxic Plasma Level Human - > 1000 ng/mL[2]

Table 2: Physical and Chemical Properties of Clozapine

Property Value

Molecular Weight 326.83 g/mol [3]

Appearance Yellow crystalline solid[1]

Melting Point 183-184 °C[1]

Operational Plan for Handling Clozapine-d4
A systematic approach is crucial for the safe handling of Clozapine-d4. The following step-by-

step protocol outlines the necessary precautions from preparation to post-handling procedures.

Engineering Controls
Ventilation: All handling of Clozapine-d4 powder should be conducted in a certified chemical

fume hood or a glove box to minimize inhalation exposure.

Safety Equipment: An eyewash station and a safety shower must be readily accessible in the

immediate work area.

Personal Protective Equipment (PPE)
A comprehensive PPE regimen is mandatory for all personnel handling Clozapine-d4.

Table 3: Recommended Personal Protective Equipment
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PPE Category Specification Rationale

Hand Protection

Double-gloving with nitrile,

neoprene, or butyl rubber

gloves.

Provides a robust barrier

against skin contact. Nitrile

gloves offer good resistance to

a variety of chemicals, while

butyl and neoprene gloves

provide superior protection

against many solvents and

corrosive materials.[4] Specific

breakthrough time data for

Clozapine is not readily

available; therefore, gloves

should be changed

immediately upon

contamination.

Eye Protection
Chemical safety goggles or a

face shield.

Protects eyes from splashes

and airborne particles.

Body Protection A fully buttoned lab coat.
Prevents contamination of

personal clothing.

Respiratory Protection

A NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and

particulates.

Necessary when handling the

powder outside of a fume hood

or in case of a spill.

Hygiene Practices
Wash hands thoroughly with soap and water after handling Clozapine-d4 and before leaving

the laboratory.

Do not eat, drink, or smoke in areas where Clozapine-d4 is handled or stored.

Remove contaminated clothing and PPE immediately and dispose of them as hazardous

waste.
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Disposal Plan for Clozapine-d4
Proper disposal of Clozapine-d4 and any contaminated materials is critical to prevent

environmental contamination and accidental exposure.

Waste Identification: All waste contaminated with Clozapine-d4, including unused product,

empty containers, and disposable PPE, must be classified as hazardous chemical waste.

Waste Segregation and Storage:

Collect all solid waste in a designated, leak-proof, and clearly labeled hazardous waste

container.

Liquid waste should be collected in a separate, compatible, and labeled container.

Store waste containers in a designated, secure area away from incompatible materials.

Disposal Method:

The primary recommended method for the disposal of hazardous chemical waste is

incineration by a licensed waste disposal contractor.[5][6][7] This method ensures the

complete destruction of the compound.

Landfill disposal should only be considered if incineration is not a viable option and must

be done in a designated hazardous waste landfill in accordance with local, state, and

federal regulations.[8]

Documentation: Maintain a detailed log of all disposed Clozapine-d4 waste, including

quantities and disposal dates.

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of Clozapine-d4,

from initial preparation to final disposal.
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Preparation Handling Post-Handling & Disposal
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Safe handling workflow for Clozapine-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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